Cas no 2138210-08-7 (6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-1-amine)

• Product Name: 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-1-amine
• CAS No: 2138210-08-7
• MF: C₁₀H₁₉N₃O₂S
• MW: 245.341760873795
• CID: 6206499
• PubChem ID: 165955643
• Update Time: 2025-10-28

6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-1-amine
• EN300-1116026
• 2138210-08-7

• Inchi： 1S/C10H19N3O2S/c1-16(14,15)10-8-12-13(9-10)7-5-3-2-4-6-11/h8-9H,2-7,11H2,1H3
• InChI Key： RBEMWYUQPAYBEI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCCCCCN)(=O)=O

Computed Properties

• Exact Mass: 245.11979803g/mol
• Monoisotopic Mass: 245.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.4Ų

Additional information on 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-1-amine

6-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)Hexan-1-Amine: A Comprehensive Overview

The compound 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-1-amine, identified by the CAS number 2138210-08-7, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a methanesulfonyl group and an amine functional group. The pyrazole ring, a five-membered aromatic heterocycle, is known for its stability and versatility in chemical reactions, making it a valuable component in the design of new materials and pharmaceuticals.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The methanesulfonyl group attached to the pyrazole ring in this compound adds an additional layer of functionality, enhancing its potential for use in catalysis or as a building block in organic synthesis. The hexanamine chain further extends the molecule's utility, providing opportunities for modulation of physical properties such as solubility and bioavailability.

The synthesis of 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-1-amine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for further studies. Its chemical stability under various conditions has also been thoroughly investigated, making it suitable for use in both laboratory and industrial settings.

In terms of applications, this compound has shown promise in several areas. In the field of catalysis, the presence of the amine group makes it a potential candidate for metal coordination complexes, which are widely used as catalysts in organic transformations. Additionally, its ability to form hydrogen bonds due to the amine functionality could make it useful in supramolecular chemistry and self-assembling systems.

The latest research on CAS No 2138210-08-7 has also explored its role in materials science. By incorporating this compound into polymer matrices, scientists have demonstrated enhanced mechanical properties and thermal stability. This suggests that it could be employed as an additive or reinforcing agent in advanced materials for aerospace or electronics industries.

In conclusion, 6-(4-methanesulfonyl-1H-pyrazol-1-Yl)Hexan-1-Amine is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advances in synthetic methods and material science, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial contexts is expected to grow further.